Cas no 127-40-2 (Lutein)

Lutein is a highly effective antioxidant carotenoid that exhibits potent ocular protective properties. It has been shown to reduce oxidative stress and photoreceptor damage in the retina, thus serving as a valuable component in dietary supplements designed to support eye health and vision function. Its natural origin and stability make it an attractive ingredient for formulation.
Lutein structure
Lutein structure
Product name:Lutein
CAS No:127-40-2
MF:C40H56O2
MW:568.871452331543
MDL:MFCD08435941
CID:36180
PubChem ID:24902152

Lutein Chemical and Physical Properties

Names and Identifiers

    • beta,epsilon-carotene-3,3-diol
    • lutein
    • Xanthophyll
    • E 161b
    • 3,3-Dihydroxy-alpha-carotene
    • Xanthophyll, In Corn Oil Base
    • Gamma-Lutein
    • Marigold extract
    • Lutein solution
    • LUTEIN(AS) (In Solution)
    • LUTEIN(AS) (In Solution) PrintBack
    • LUTEIN(P)
    • XANTHOPHYLL FROM CORN
    • Xanthophyll, froM Marigold
    • Lutein extract
    • α-Carotene-3,3'-diol
    • β,ε-Carotene-3,3'-diol
    • α-Carotene-3,3′-diol
    • β, ε-carotene-3,3′-diol
    • β, ε-carotene
    • Xanthophyll solution
    • alpha-Carotene-3,3'-diol
    • [ "" ]
    • BCDO
    • beta,
    • BCDO1
    • BCMO1
    • Daucol
    • Bo-Xan
    • FloraGLO
    • luteochrome
    • β,ε-Carotene-3,3′-diol
    • Luteine
    • Vegetable lutein
    • trans-Lutein
    • Lutein ester
    • Vegetable luteol
    • (3R,3'R,6'R)-Lutein
    • all-trans-Lutein
    • all-trans-(+)-Xanthophyll
    • Lutein, all-trans-
    • X72A60C9MT
    • KBPHJBAIARWVSC-RGZFRNHPSA-N
    • Xanthophyll, all-trans-(+)-
    • beta,epsilon-Carotene-3,3'-diol, (3R,3'R,6'R)-
    • (3R,3'R,6'R)-beta,epsilon-carotene-3,3'-diol
    • beta,epsilon-Carotene-3,3'-diol
    • Lutamax
    • all-trans-Xanthophyll
    • Xanthophyll (Lutein)
    • .beta.,.eps
    • phytoxanthin;carotenol;carotol
    • (3S,3'R,6'R)-Lutein
    • (3R,3'R,6S)-4,5-DIDEHYDRO-5,6-DIHYDRO-BETA,BETA-CAROTENE-3,3'-DIOL
    • 116947-92-3
    • 127-40-2
    • beta, epsilon-carotene-3,3'-diol
    • (3R,3'S,6R)-4,5-didehydro-5,6-dihydro-beta,beta-carotene-3,3'-diol
    • AKOS015895589
    • Q27462731
    • MFCD00017353
    • (3R,3'R)-BETA,BETA-CAROTENE-3,3'-DIOL; LUTEIN
    • (1R,4R)-4-((1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-((S)-4-hydroxy-2,6,6-trimethylcyclohex-1-enyl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl)-3,5,5-trimethylcyclohex-2-enol
    • SCHEMBL14439713
    • beta, epsilon-carotene
    • DTXSID30859245
    • AKOS025243701
    • (1S)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,4S)-4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
    • 4-[18-(4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
    • 4',5'-Didehydro-5',6'-dihydro-beta,beta-carotene-3,3'-diol
    • SB45527
    • FT-0603334
    • A805698
    • 4-[(1E,3E,5E,7Z,9E,11E,13E,15E,17E)-18-(4-hydroxy-2,6,6-trimethyl-1-cyclohex-2-enyl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethyl-1-cyclohex-3-enol
    • AKOS015841056
    • 3,5,5-trimethyl-4-[(1E,3E,5E,7Z,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-4-oxidanyl-cyclohex-2-en-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-3-en-1-ol
    • Lutein
    • MDL: MFCD08435941
    • Inchi: 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-25,35-37,41-42H,26-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+/t35-,36+,37-/m0/s1
    • InChI Key: KBPHJBAIARWVSC-RGZFRNHPSA-N
    • SMILES: O([H])[C@@]1([H])C([H])=C(C([H])([H])[H])[C@]([H])(/C(/[H])=C(\[H])/C(=C(\[H])/C(/[H])=C(\[H])/C(=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C2=C(C([H])([H])[H])C([H])([H])[C@]([H])(C([H])([H])C2(C([H])([H])[H])C([H])([H])[H])O[H])/C([H])([H])[H])/C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H]

Computed Properties

  • Exact Mass: 568.428031g/mol
  • Surface Charge: 0
  • XLogP3: 11
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 568.428031g/mol
  • Monoisotopic Mass: 568.428031g/mol
  • Topological Polar Surface Area: 40.5Ų
  • Heavy Atom Count: 42
  • Complexity: 1270
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 568.9

Experimental Properties

  • Color/Form: Coppery powder
  • Density: 0.9944 (rough estimate)
  • Melting Point: 183℃
  • Boiling Point: 572.66°C (rough estimate)
  • Flash Point: Fahrenheit: 57.2 ° f
    Celsius: 14 ° c
  • Refractive Index: n20/D 1.361-1.363
  • Solubility: Insoluble
  • PSA: 40.46000
  • LogP: 10.40330
  • Merck: 13,10120
  • Specific Rotation: 18Cd +165° (c = 0.7 in benzene)
  • Sensitiveness: Sensitive to air and light
  • Solubility: Insoluble in water, soluble in ethanol, ether, benzene.
  • Vapor Pressure: 0.0±5.0 mmHg at 25°C
  • Color/Form: 1 mg/L in ethanol

Lutein Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225-H319
  • Warning Statement: P210-P280-P305+P351+P338-P337+P313-P403+P235
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: S26; S37/39
  • FLUKA BRAND F CODES:1-8-10-16
  • Hazardous Material Identification: Xi
  • Storage Condition:−20°C
  • Safety Term:26-37/39
  • Risk Phrases:R36/37/38

Lutein Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Lutein Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DCY-149-20 mg
Xanthophyll
127-40-2 >98%, Standard References Grade
20mg
$280.0 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
X924847-1g
Xanthophyll
127-40-2 98%
1g
¥3,280.00 2022-09-28
Key Organics Ltd
AS-63011-5MG
Lutein
127-40-2 >95%
5mg
£42.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci72428-1mg
Lutein
127-40-2 98%
1mg
¥846.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X91031-100mg
Lutein
127-40-2
100mg
¥598.0 2021-09-07
TRC
X742000-10mg
Xanthophyll (~80%)
127-40-2
10mg
$ 230.00 2023-09-05
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci72428-5mg
Lutein
127-40-2 98%
5mg
¥3265.00 2022-04-26
Chemenu
CM195476-1000g
trans-Lutein
127-40-2 78%
1000g
$589 2021-06-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T3S1858-5 mg
Lutein
127-40-2 80.00%
5mg
¥812.00 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
79766-2.5ML
Lutein solution
127-40-2
2.5ml
¥12384.31 2023-10-22

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